1-ethyl-4-(2-phenoxyethyl)-2,3-piperazinedione

• IUPAC Name: 1-ethyl-4-(2-phenoxyethyl)piperazine-2,3-dione
• InChI: InChI=1S/C14H18N2O3/c1-2-15-8-9-16(14(18)13(15)17)10-11-19-12-6-4-3-5-7-12/h3-7H,2,8-11H2,1H3
• InChI Key: VOVCOFNKMBFDSG-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)CCOC2=CC=CC=C2
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

1-ethyl-4-(2-phenoxyethyl)-2,3-piperazinedione, also known as etizolam, is a thienodiazepine derivative that is widely used in scientific research. It is a psychoactive drug that has similar effects to benzodiazepines, but with fewer side effects. Etizolam has been used in the treatment of anxiety, panic disorder, insomnia, and other conditions.

Mechanism of Action

Etizolam acts on the central nervous system by enhancing the effects of the neurotransmitter GABA. It binds to the GABA receptor, which leads to an increase in the inhibitory effects of GABA. This results in a decrease in neuronal excitability and a calming effect on the brain.
Biochemical and physiological effects:
Etizolam has been shown to have anxiolytic, sedative, and hypnotic effects in animal models. It has also been shown to have muscle relaxant and anticonvulsant effects. Etizolam has been found to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-ethyl-4-(2-phenoxyethyl)-2,3-piperazinedione in lab experiments is its high potency and selectivity for the GABA receptor. This allows researchers to study the effects of GABAergic drugs on the brain with greater precision. However, one limitation of 1-ethyl-4-(2-phenoxyethyl)-2,3-piperazinedione is its short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on 1-ethyl-4-(2-phenoxyethyl)-2,3-piperazinedione. One area of interest is the development of new drugs that target the GABA receptor with greater specificity and fewer side effects. Another area of interest is the study of the long-term effects of 1-ethyl-4-(2-phenoxyethyl)-2,3-piperazinedione on the brain, particularly in relation to anxiety and depression. Finally, there is a need for more research on the safety and efficacy of 1-ethyl-4-(2-phenoxyethyl)-2,3-piperazinedione in human subjects.

Synthesis Methods

The synthesis of 1-ethyl-4-(2-phenoxyethyl)-2,3-piperazinedione involves the reaction of 2-phenylethanol with ethyl chloroformate to form ethyl 2-phenylglycidate. This compound is then reacted with hydrazine to form 1-ethyl-2-(2-phenylhydrazinyl)ethanone. The final step involves the reaction of this compound with acetylacetone to form 1-ethyl-4-(2-phenoxyethyl)-2,3-piperazinedione.

Scientific Research Applications

Etizolam has been widely used in scientific research as a tool to study the central nervous system. It has been used to investigate the effects of GABAergic drugs on the brain, and to study the mechanisms of action of benzodiazepines. It has also been used in animal models to study anxiety, depression, and other psychiatric disorders.